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Compound of Interest

Compound Name: Ethyl heptafluorobutyrate

Cat. No.: B146936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl hentafluorobutyrate (CAS: 356-27-4) is a fluorinated ester that has been identified for its

potential use in the formulation of eco-friendly refrigerants.[1] This document provides a

summary of its known properties and outlines a general framework of experimental protocols

for the comprehensive evaluation of its performance and suitability as a refrigerant. Due to a

lack of publicly available data, this document also serves as a template for the systematic

assessment of novel refrigerant candidates.

Properties of Ethyl Heptafluorobutyrate
A compilation of the currently available physical, chemical, and safety data for ethyl

hentafluorobutyrate is presented below. It is important to note that critical thermodynamic

properties required for a full refrigerant cycle analysis, such as critical temperature and

pressure, are not readily available in the reviewed literature.

Table 1: General and Physicochemical Properties of Ethyl Heptafluorobutyrate
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Property Value Reference

Chemical Formula C₆H₅F₇O₂ [1][2]

Molecular Weight 242.09 g/mol [1][3]

CAS Number 356-27-4 [1][2][4]

Appearance Colorless liquid [1][4]

Boiling Point 96 °C (205 °F) [1]

Flash Point 14 °C (57.2 °F) [4]

Synonyms
Ethyl heptafluorobutanoate,

Ethyl perfluorobutyrate
[1][3][4]

Table 2: Safety and Environmental Data for Ethyl Heptafluorobutyrate

Property Value Reference

Hazards

Flammable liquid and vapor.

May cause eye, skin, and

respiratory tract irritation. May

cause central nervous system

depression.

[4][5]

Personal Protective Equipment

Safety glasses, chemical

resistant gloves, and adequate

ventilation are recommended.

[5][6][7]

Global Warming Potential

(GWP)
Data not available.

Ozone Depletion Potential

(ODP)
Data not available.
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A comprehensive evaluation of a potential refrigerant involves the determination of its

thermodynamic properties and its performance in a standardized refrigeration cycle. The

following protocols outline the necessary experimental procedures.

2.1. Determination of Thermophysical Properties

Accurate thermophysical property data is essential for modeling and predicting the

performance of a refrigerant.

Experimental Protocol: Measuring Key Thermophysical Properties

Critical Temperature and Pressure Measurement:

Utilize a high-pressure, variable-volume view cell.

Introduce a known amount of the sample into the cell.

Gradually increase the temperature and pressure, observing the phase behavior.

The critical point is identified as the temperature and pressure at which the liquid and

vapor phases become indistinguishable.

Vapor Pressure Measurement:

Employ a static or dynamic equilibrium apparatus.

Measure the pressure of the vapor in equilibrium with the liquid at various temperatures.

Ensure the system has reached thermal equilibrium at each measurement point.

Density, Viscosity, and Thermal Conductivity Measurement:

Measure liquid and vapor density using a vibrating tube densimeter over a range of

temperatures and pressures.

Determine viscosity using a viscometer, such as a falling-piston or rotational viscometer.
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Measure thermal conductivity using the transient hot-wire or steady-state parallel-plate

method.

Table 3: Essential Thermophysical Properties for Refrigerant Evaluation (Template)

Property Saturated Liquid Saturated Vapor Units

Temperature K or °C

Pressure kPa

Density kg/m ³

Specific Enthalpy kJ/kg

Specific Entropy kJ/(kg·K)

Specific Heat (Cp) kJ/(kg·K)

Viscosity µPa·s

Thermal Conductivity W/(m·K)

2.2. Refrigeration Cycle Performance Testing

The performance of a refrigerant is evaluated in a vapor-compression refrigeration cycle test

rig.

Experimental Protocol: Performance Testing in a Vapor-Compression Cycle

System Setup:

Construct a standard vapor-compression refrigeration loop including a compressor,

condenser, expansion valve, and evaporator.

Instrument the loop with temperature, pressure, and flow rate sensors at the inlet and

outlet of each component.

Incorporate a power meter to measure the energy consumption of the compressor.

Test Procedure:
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Charge the system with the refrigerant under investigation.

Set the desired evaporator and condenser temperatures.

Allow the system to reach a steady state of operation.

Record all sensor readings at regular intervals.

Data Analysis:

Calculate the refrigerant mass flow rate.

Determine the enthalpy at each state point using the measured temperature and pressure

and the previously determined thermophysical properties.

Calculate the refrigerating effect (cooling capacity), compressor work, and the Coefficient

of Performance (COP).

Table 4: Refrigeration Performance Metrics (Template)

Parameter Symbol Formula Units

Refrigerating Effect Q_evap
h_evap,out -

h_evap,in
kJ/kg

Compressor Work W_comp
h_comp,out -

h_comp,in
kJ/kg

Coefficient of

Performance
COP Q_evap / W_comp -

Volumetric Cooling

Capacity
VCC Q_evap * ρ_comp,in kJ/m³

Visualizing Relationships and Workflows
3.1. Logical Relationship of Refrigerant Properties
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The suitability of a substance as a refrigerant is determined by a combination of its

thermodynamic, safety, and environmental properties.

Potential Refrigerant
(e.g., Ethyl Heptafluorobutyrate)

Thermodynamic Properties
(Critical Point, Vapor Pressure, etc.)

Safety Properties
(Flammability, Toxicity)

Environmental Properties
(GWP, ODP)

Refrigeration Performance
(COP, Cooling Capacity)

Click to download full resolution via product page

Caption: Interrelation of key properties for refrigerant evaluation.

3.2. Experimental Workflow for Refrigerant Evaluation

A systematic workflow is crucial for the thorough assessment of a new refrigerant candidate.
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Identify Candidate Refrigerant

Measure Thermodynamic
Properties

Assess Safety
(Flammability, Toxicity)

Determine Environmental
Impact (GWP, ODP)

Perform Refrigeration
Cycle Testing

Analyze Performance Data
(COP, Capacity)

Conclusion on Suitability

Click to download full resolution via product page

Caption: A generalized experimental workflow for new refrigerants.

Conclusion
While ethyl heptafluorobutyrate is noted for its potential in refrigerant formulations, a

comprehensive assessment of its viability as a standalone refrigerant requires extensive

experimental investigation. The protocols and frameworks provided in this document offer a

systematic approach for researchers to determine the necessary thermodynamic properties

and performance characteristics of this and other novel refrigerant candidates. The emphasis

on safety and environmental impact assessment is critical in the development of the next

generation of sustainable refrigeration technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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